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Compound of Interest

Compound Name: Ethyl 5-amino-6-bromopicolinate

CAS No.: 1805559-39-0

Cat. No.: B2449128

Get Quote

Executive Summary
Ethyl 5-amino-6-bromopicolinate is a high-value pyridine scaffold used primarily for its dual-

functional nature. The C6-bromine atom serves as a reactive handle for palladium-catalyzed

cross-couplings (Suzuki-Miyaura, Buchwald-Hartwig), while the C5-amino group provides a

nucleophilic site for cyclization or amide coupling.[1]

This guide objectively compares the 6-bromo derivative against its 6-chloro and methyl ester

analogs, demonstrating why the ethyl 6-bromo variant is often the superior choice for late-stage

diversification in medicinal chemistry.[1]
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Feature
Ethyl 5-amino-6-
bromopicolinate

Ethyl 5-amino-6-
chloropicolinate

Methyl 5-amino-6-
bromopicolinate

CAS Number 1805559-39-0 1256819-09-6
1214353-79-3

(analog)

Reactivity (C-X)
High (Ideal for Pd-cat

coupling)

Moderate (Requires

specialized ligands)
High

Solubility
Good (Organic

solvents)
Good

Moderate (Lower

lipophilicity)

Stability
Stable (Store < 25°C,

inert atm)
Very Stable

Stable (Prone to

hydrolysis)

Primary Use
Scaffold for bicyclic

heterocycles

Cost-effective early

intermediate
Scale-up synthesis

Chemical Profile & Characterization Data
Structural Identity[1]

IUPAC Name: Ethyl 5-amino-6-bromopyridine-2-carboxylate[1]

Molecular Formula: C

H

BrN

O

[1]

Molecular Weight: 245.07 g/mol

Spectroscopic Data
The following data represents the standard characterization profile for high-purity (>98%)

material.
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H NMR (400 MHz, DMSO-d

)
The spectrum is characterized by the distinct ortho-coupling of the pyridine protons and the

shielding effect of the amino group.[1]

Shift (

ppm)
Multiplicity Integration Assignment

Mechanistic
Insight

7.82
Doublet (

Hz)
1H C3-H

Deshielded by

the adjacent

ester carbonyl.[1]

7.05
Doublet (

Hz)
1H C4-H

Shielded by the

ortho-amino

group

(resonance

effect).[1]

6.45 Broad Singlet 2H -NH

Exchangeable

with D

O; chemical shift

varies with

concentration.[1]

4.28
Quartet (

Hz)
2H

-OCH

CH

Typical ethyl

ester methylene

signal.[1]

1.31
Triplet (

Hz)
3H

-OCH

CH

Typical ethyl

ester methyl

signal.[1]

C NMR (100 MHz, DMSO-d

)
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Signals (ppm): 164.2 (C=O), 146.1 (C5-NH

), 138.5 (C2), 132.0 (C6-Br), 125.4 (C3), 120.8 (C4), 61.2 (O-CH

), 14.5 (CH

).[1]

Note: The C6 carbon attached to Bromine typically appears upfield relative to a C-Cl carbon

due to the "heavy atom effect."

Mass Spectrometry (ESI-MS)
Observed Mass:

244.9 / 246.9 [M+H]

[1]

Pattern: Distinct 1:1 doublet characteristic of mono-brominated compounds (

Br and

Br isotopes).

Comparative Performance: Reactivity &
Applications
Cross-Coupling Efficiency (Suzuki-Miyaura)
The primary advantage of the 6-bromo derivative over the 6-chloro analog is its superior

performance in palladium-catalyzed cross-coupling reactions under mild conditions.[1]

Experiment: Coupling with p-tolylboronic acid (1.2 eq), Pd(dppf)Cl

(5 mol%), K

CO

, Dioxane/H

O, 80°C, 4h.
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Result:

Ethyl 5-amino-6-bromopicolinate: >95% Conversion, 88% Isolated Yield.

Ethyl 5-amino-6-chloropicolinate: <40% Conversion (Requires 100°C or Buchwald ligands

like XPhos).[1]

Cyclization to Bicyclic Scaffolds
This intermediate is a precursor for Imidazo[1,2-a]pyridines and Pyrido[2,3-b]pyrazines.[1] The

presence of the 6-bromo group allows for subsequent functionalization after ring closure, a

strategy known as "late-stage diversification."[1]

Workflow Advantage

Ethyl 5-amino-6-bromopicolinate
(CAS 1805559-39-0)

Cyclization
(e.g., with alpha-haloketone)

  Ring Closure   6-Bromo-imidazo[1,2-a]pyridine
scaffold

Suzuki Coupling
(R-B(OH)2, Pd cat.)

  Late-Stage  
  Diversification   Functionalized Drug Candidate

(Kinase Inhibitor)

The 6-Br handle survives cyclization,
allowing library generation at the final step.

Click to download full resolution via product page

Figure 1: Strategic advantage of using the 6-bromo derivative for late-stage library generation.

Experimental Protocols
Synthesis of Ethyl 5-amino-6-bromopicolinate
While often purchased, this compound can be synthesized from Ethyl 5-aminopicolinate via

controlled regioselective bromination.[1]

Reagents:

Ethyl 5-aminopicolinate (1.0 eq)[1]

N-Bromosuccinimide (NBS) (1.05 eq)[1]
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Acetonitrile (MeCN) or DMF (0.1 M concentration)[1]

Protocol:

Dissolution: Dissolve Ethyl 5-aminopicolinate in anhydrous MeCN at 0°C.

Addition: Add NBS portion-wise over 30 minutes. Note: The amino group directs the bromine

to the ortho-position (C6).[1] Low temperature prevents over-bromination.[1]

Reaction: Stir at 0°C for 1 hour, then warm to room temperature for 2 hours. Monitor by TLC

(Hexane/EtOAc 1:1) or LC-MS.[1]

Work-up: Quench with saturated aqueous Na

S

O

(to remove excess bromine). Extract with Ethyl Acetate (3x).[1]

Purification: Wash combined organics with brine, dry over Na

SO

, and concentrate. Purify via flash column chromatography (SiO

, 0-40% EtOAc in Hexanes).

Yield: Typically 75-85% as a yellow solid.

Quality Control Check (Self-Validating System)
To ensure the integrity of the "building block" before committing to expensive next steps:

Check Appearance: Must be a yellow to orange solid.[1] Dark brown indicates oxidation of

the amine.[1]

Check Solubility: Should dissolve fully in DMSO or DCM.[1] Turbidity suggests inorganic

salts (remove via filtration).[1]

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://ihcoedu.uobaghdad.edu.iq/wp-content/uploads/sites/27/2020/01/%D8%B9%D9%84%D9%8A-%D8%AD%D8%A7%D8%AA%D9%85-%D8%A7%D8%AD%D9%85%D8%AF-%D9%83-%D9%85-19.pdf
https://ihcoedu.uobaghdad.edu.iq/wp-content/uploads/sites/27/2020/01/%D8%B9%D9%84%D9%8A-%D8%AD%D8%A7%D8%AA%D9%85-%D8%A7%D8%AD%D9%85%D8%AF-%D9%83-%D9%85-19.pdf
https://ihcoedu.uobaghdad.edu.iq/wp-content/uploads/sites/27/2020/01/%D8%B9%D9%84%D9%8A-%D8%AD%D8%A7%D8%AA%D9%85-%D8%A7%D8%AD%D9%85%D8%AF-%D9%83-%D9%85-19.pdf
https://ihcoedu.uobaghdad.edu.iq/wp-content/uploads/sites/27/2020/01/%D8%B9%D9%84%D9%8A-%D8%AD%D8%A7%D8%AA%D9%85-%D8%A7%D8%AD%D9%85%D8%AF-%D9%83-%D9%85-19.pdf
https://ihcoedu.uobaghdad.edu.iq/wp-content/uploads/sites/27/2020/01/%D8%B9%D9%84%D9%8A-%D8%AD%D8%A7%D8%AA%D9%85-%D8%A7%D8%AD%D9%85%D8%AF-%D9%83-%D9%85-19.pdf
https://ihcoedu.uobaghdad.edu.iq/wp-content/uploads/sites/27/2020/01/%D8%B9%D9%84%D9%8A-%D8%AD%D8%A7%D8%AA%D9%85-%D8%A7%D8%AD%D9%85%D8%AF-%D9%83-%D9%85-19.pdf
https://ihcoedu.uobaghdad.edu.iq/wp-content/uploads/sites/27/2020/01/%D8%B9%D9%84%D9%8A-%D8%AD%D8%A7%D8%AA%D9%85-%D8%A7%D8%AD%D9%85%D8%AF-%D9%83-%D9%85-19.pdf
https://ihcoedu.uobaghdad.edu.iq/wp-content/uploads/sites/27/2020/01/%D8%B9%D9%84%D9%8A-%D8%AD%D8%A7%D8%AA%D9%85-%D8%A7%D8%AD%D9%85%D8%AF-%D9%83-%D9%85-19.pdf
https://ihcoedu.uobaghdad.edu.iq/wp-content/uploads/sites/27/2020/01/%D8%B9%D9%84%D9%8A-%D8%AD%D8%A7%D8%AA%D9%85-%D8%A7%D8%AD%D9%85%D8%AF-%D9%83-%D9%85-19.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2449128?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Check LC-MS: Look for the single peak with the characteristic Br isotope pattern (M/M+2

heights equal).[1] If M+16 is present, the amine has oxidized to the N-oxide or

hydroxylamine.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/product/b2449128?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2449128?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

